Cas no 1781721-30-9 (6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione)

• Product Name: 6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione
• CAS No: 1781721-30-9
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• CID: 5274716
• Update Time: 2026-03-09

6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-thiabicyclo[3.1.0]hexane 3,3-dioxide
• 6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione

• Inchi： 1S/C5H9NO2S/c6-5-3-1-9(7,8)2-4(3)5/h3-5H,1-2,6H2
• InChI Key： OHGMDNVZDOEAHU-UHFFFAOYSA-N
• SMILES： C12C(C1N)CS(=O)(=O)C2

Additional information on 6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione

Comprehensive Overview of 6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione (CAS No. 1781721-30-9): Properties, Applications, and Research Insights

The compound 6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione (CAS No. 1781721-30-9) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive thiabicyclo framework, combined with functional groups like the amino and dione moieties, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Recent studies highlight innovative methods to optimize its production, such as catalytic ring-closure strategies or enantioselective synthesis, which are critical for industrial applications. The 6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione scaffold is also being investigated for its role in bioactive compound libraries, a hot topic in AI-driven drug discovery. Computational models predict its binding affinity for targets like GABA receptors, making it a candidate for next-generation anxiolytics or anticonvulsants.

From a physicochemical perspective, the compound's solubility and stability under varying pH conditions are frequently discussed in academic forums. Its crystalline form (polymorphism) and thermal decomposition profile are essential for formulation scientists, especially in the context of oral bioavailability—a key concern in modern pharmacology. Environmental scientists also evaluate its biodegradability, given the growing emphasis on green chemistry principles.

In the realm of intellectual property, patents involving 1781721-30-9 often focus on its derivatization for proprietary drugs or agrochemicals. This aligns with the surge in searches for patent landscapes and freedom-to-operate analyses. Additionally, its potential as a fluorescence probe or metal chelator is being explored, tapping into the demand for multifunctional diagnostic tools.

Safety profiles of 6-amino-3λ?-thiabicyclo[3.1.0]hexane-3,3-dione are rigorously documented, with no significant hazards reported under standard handling conditions. This positions it favorably compared to traditional heterocycles with higher toxicity risks—a critical factor for labs prioritizing occupational health and regulatory compliance.

As research progresses, this compound's integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its relevance. Its synergy with machine learning algorithms for property prediction further cements its role in the future of rational drug design. For suppliers and distributors, ensuring batch-to-batch consistency and analytical validation remains a top priority to meet global demand.